2-[(1,3-BENZOTHIAZOL-2-YLTHIO)METHYL]BENZOIC ACID
2-[(1,3-BENZOTHIAZOL-2-YLTHIO)METHYL]BENZOIC ACID
Brand Name:
Vulcanchem
CAS No.:
100961-61-3
VCID:
VC0019493
InChI:
InChI=1S/C15H11NO2S2/c17-14(18)11-6-2-1-5-10(11)9-19-15-16-12-7-3-4-8-13(12)20-15/h1-8H,9H2,(H,17,18)
SMILES:
C1=CC=C(C(=C1)CSC2=NC3=CC=CC=C3S2)C(=O)O
Molecular Formula:
C15H11NO2S2
Molecular Weight:
301.4 g/mol
2-[(1,3-BENZOTHIAZOL-2-YLTHIO)METHYL]BENZOIC ACID
CAS No.: 100961-61-3
Main Products
VCID: VC0019493
Molecular Formula: C15H11NO2S2
Molecular Weight: 301.4 g/mol
![2-[(1,3-BENZOTHIAZOL-2-YLTHIO)METHYL]BENZOIC ACID - 100961-61-3](/images/no_structure.jpg)
| CAS No. | 100961-61-3 |
|---|---|
| Product Name | 2-[(1,3-BENZOTHIAZOL-2-YLTHIO)METHYL]BENZOIC ACID |
| Molecular Formula | C15H11NO2S2 |
| Molecular Weight | 301.4 g/mol |
| IUPAC Name | 2-(1,3-benzothiazol-2-ylsulfanylmethyl)benzoic acid |
| Standard InChI | InChI=1S/C15H11NO2S2/c17-14(18)11-6-2-1-5-10(11)9-19-15-16-12-7-3-4-8-13(12)20-15/h1-8H,9H2,(H,17,18) |
| Standard InChIKey | YMLKRZCJZALYNQ-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C(=C1)CSC2=NC3=CC=CC=C3S2)C(=O)O |
| Canonical SMILES | C1=CC=C(C(=C1)CSC2=NC3=CC=CC=C3S2)C(=O)O |
| Synonyms | 2-((Benzo[d]thiazol-2-ylthio)methyl)benzoic acid |
| PubChem Compound | 1505957 |
| Last Modified | Nov 11 2021 |
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